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Compound of Interest

Compound Name: Dclk1-IN-2

Cat. No.: B12381823 Get Quote

Essential Safety and Handling Guide for Dclk1-IN-1
Note: Information available pertains to Dclk1-IN-1, a selective inhibitor of doublecortin-like

kinase 1 (DCLK1) and DCLK1/2. It is presumed that the query for "Dclk1-IN-2" refers to this

compound. This guide provides crucial safety and logistical information for researchers,

scientists, and drug development professionals to ensure the safe handling and disposal of this

potent research chemical.

While a Safety Data Sheet (SDS) for Dclk1-IN-1 indicates it is not classified as a hazardous

substance under the Globally Harmonized System (GHS), it is prudent to handle all research

chemicals of this nature with a high degree of caution.[1] Kinase inhibitors are potent molecules

designed to have biological effects at low concentrations. Therefore, implementing rigorous

safety protocols is essential to minimize exposure risk.

Quantitative Data Summary
The following table summarizes key quantitative data for Dclk1-IN-1, compiled from various

suppliers and research articles.
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Property Value Source(s)

Molecular Formula C₂₆H₂₈F₃N₇O₂

Molecular Weight 527.55 g/mol

CAS Number 2222635-15-4 [1]

Appearance Solid powder [2][3]

Purity ≥98%

IC₅₀ Values

DCLK1: 9.5 nM (binding

assay), 57.2 nM (kinase

assay)DCLK2: 31 nM (binding

assay), 103 nM (kinase assay)

[2][3][4]

Solubility

DMSO: Soluble to 100 mM

(52.76 mg/mL)Ethanol: Soluble

to 100 mM (52.76 mg/mL)

Storage (Powder)
Store at -20°C for up to 3

years.
[2][5]

Storage (Solvent)
Store at -80°C for up to 2

years.
[2][3]

Oral Bioavailability 81% (in mice) [3][4]

Operational Plan: Personal Protective Equipment
(PPE) and Handling
Given the potent biological activity of Dclk1-IN-1, a comprehensive PPE and handling strategy

is mandatory to prevent accidental exposure through inhalation, skin contact, or ingestion.[6]

The following step-by-step guidance outlines the minimum required PPE and procedures.

Engineering Controls and Preparation
Designated Work Area: All handling of Dclk1-IN-1 powder should be performed in a

designated area, such as a certified chemical fume hood or a Class II Biosafety Cabinet, to

contain any airborne particles.[6]
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Weighing: Use a balance inside a fume hood or a ventilated balance enclosure.

Materials: Have all necessary equipment and reagents ready before starting, including

micro-spatulas, weigh paper, solvent, and waste containers.

Required Personal Protective Equipment (PPE)
Gloves: Double gloving with chemotherapy-rated nitrile gloves is required.[7] The outer glove

should be removed and disposed of immediately after handling the compound. The inner

glove should be removed upon leaving the work area.

Gown: A disposable, solid-front protective gown with long sleeves and tight-fitting cuffs is

mandatory.[6][7] Gowns should be shown to be resistant to permeability by hazardous drugs.

Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles are

required at all times.[8]

Respiratory Protection: While a fume hood provides primary respiratory protection, a NIOSH-

approved N95 respirator should be worn when handling larger quantities of the powder or if

there is a risk of aerosolization outside of a containment device.[6]

Face Shield: A face shield should be worn in addition to goggles if there is a significant risk of

splashes, such as when preparing concentrated stock solutions.[7]

Procedural Workflow for Safe Handling
The following workflow diagram illustrates the key steps for safely preparing a stock solution of

Dclk1-IN-1.
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Preparation

Handling Powder & Solution

Cleanup & Disposal

1. Prepare Designated Area
(Fume Hood / BSC)

2. Don Full PPE
(Double Gloves, Gown, Goggles)

3. Weigh Dclk1-IN-1 Powder
(Ventilated Enclosure)

4. Dissolve in Solvent
(e.g., DMSO)

5. Aliquot and Store
(-20°C or -80°C)

6. Decontaminate Work Surface

7. Dispose of Contaminated Waste
(Gloves, Tubes, Tips)

8. Doff PPE Correctly

9. Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1. Procedural workflow for the safe handling of Dclk1-IN-1.
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Disposal Plan
Proper disposal of Dclk1-IN-1 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with Dclk1-IN-1, including

gloves, weigh paper, pipette tips, and empty vials, must be disposed of in a clearly labeled

hazardous chemical waste container.

Liquid Waste: Unused or expired solutions of Dclk1-IN-1 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour chemical waste

down the drain.[1]

Decontamination: Work surfaces should be decontaminated after each use. A suitable

decontamination solution (e.g., a surface deactivating agent or 70% ethanol, depending on

institutional guidelines) should be used to wipe down the work area.

Cited Experimental Methodologies
Dclk1-IN-1 has been utilized in various experimental settings to probe the function of DCLK1.

The following provides an overview of methodologies cited in the literature.

In Vitro Kinase Assays: The inhibitory activity of Dclk1-IN-1 was determined using kinase

assays, which measured the phosphorylation of a substrate by DCLK1 or DCLK2 in the

presence of the inhibitor. IC₅₀ values were calculated from these measurements.[2][3][4]

Cell-Based Assays:

Cell Proliferation/Viability (MTT Assay): Renal cell carcinoma (RCC) and colorectal cancer

(CRC) cell lines were treated with varying concentrations of Dclk1-IN-1 to determine its

effect on cell growth.[9][10] For instance, in CRC cell lines HCT116 and hCRC#1, the IC₅₀

values for cytotoxicity after 48 hours were 3.842 µM and 3.620 µM, respectively.[10]

Colony Formation Assays: To assess long-term cell survival and clonogenic capacity, RCC

cells were treated with Dclk1-IN-1 at doses as low as 1 µM.[9]
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Spheroid Assays: The impact on cancer stemness was evaluated by treating RCC cells in

ultra-low attachment spheroid assays with Dclk1-IN-1 at concentrations of 1, 5, and 10

µM.[9]

Western Blotting: The on-target effect of Dclk1-IN-1 was confirmed by treating RCC cell lines

(ACHN, 786-O, CAKI-1) with 10 µM of the inhibitor and detecting a decrease in the

phosphorylation of DCLK1 at Serine 337.[9]

In Vivo Studies: Dclk1-IN-1 has been shown to be orally bioavailable and well-tolerated in

mice at doses up to 100 mg/kg, with a half-life of 2.09 hours.[3][4]

Dclk1 Signaling Pathway
DCLK1 is recognized as a marker for tumor stem cells and plays a crucial role in the regulation

of multiple oncogenic signaling pathways.[11][12][13] Its inhibition by compounds like Dclk1-IN-

1 can disrupt these pathways, thereby affecting cancer cell proliferation, metastasis, and

survival.[14]

DCLK1

Wnt / β-cateninNotch RAS / MAPK PI3K / AKT Hippo-YAP

Dclk1-IN-1

Cancer Stemness ProliferationMetastasis (EMT)
Survival & Drug

Resistance
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Figure 2. DCLK1's role in regulating key oncogenic signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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